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Compound of Interest

Compound Name: Bisphenol A-13C2

Cat. No.: B585337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

toxicological profile of Bisphenol A-¹³C₂ (BPA-¹³C₂). Given that the toxicological properties of

isotopically labeled compounds are generally considered equivalent to their unlabeled

counterparts, this document leverages data from Bisphenol A (BPA) safety and toxicology

studies. The ¹³C isotopes are stable and non-radioactive, and their presence is not expected to

alter the chemical hazards of the molecule.

Chemical and Physical Properties
Bisphenol A-¹³C₂ is the isotopically labeled form of Bisphenol A, a synthetic compound widely

used in the manufacturing of polycarbonate plastics and epoxy resins.[1] While specific

experimental data for the ¹³C₂ labeled variant is limited, the physical and chemical properties

are expected to be nearly identical to that of the parent compound.

Table 1: Physicochemical Data of Bisphenol A
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Property Value Reference

Chemical Name
4,4'-(propane-2,2-diyl-1,3-

¹³C₂)diphenol
[2]

CAS Number 263261-64-9 [1]

Unlabeled CAS Number 80-05-7 [2]

Molecular Formula C₁₃¹³C₂H₁₆O₂ [1]

Molecular Weight 230.27 g/mol

Appearance White solid, flakes, or powder

Melting Point 155-159 °C

Boiling Point 250–252 °C at 13 torr

Density 1.20 - 1.217 g/cm³ at 25 °C

Solubility

Poorly soluble in water; soluble

in most common organic

solvents

Toxicological Profile and Hazard Classification
Bisphenol A is recognized as a reproductive, developmental, and systemic toxicant. It is

classified as an endocrine-disrupting compound (EDC) due to its ability to mimic estrogen and

interact with estrogen receptors α and β (ERα and ERβ). This interaction can lead to altered

cell proliferation, apoptosis, and migration, which are linked to the development and

progression of hormone-associated cancers. Exposure to BPA has been associated with a

range of health issues, including cardiovascular diseases, diabetes, obesity, and reproductive

disorders.

Table 2: GHS Hazard Classification for Bisphenol A
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Hazard Class Hazard Statement

Serious Eye Damage H318: Causes serious eye damage.

Skin Sensitization H317: May cause an allergic skin reaction.

Reproductive Toxicity
H360 / H361f: May damage fertility or the

unborn child. / Suspected of damaging fertility.

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.

Aquatic Hazard (Acute & Chronic)

H410 / H411: Very toxic to aquatic life with long

lasting effects. / Toxic to aquatic life with long

lasting effects.

Data compiled from multiple Safety Data Sheets.

Experimental Protocols for Safety Assessment
Evaluating the toxicological profile of compounds like BPA-¹³C₂ involves a variety of in vitro

assays. Below are methodologies for two key types of experiments.

Genotoxicity Assessment: SOS Chromotest
The SOS Chromotest is a colorimetric assay used to assess the genotoxic potential of a

chemical compound by measuring the induction of the SOS DNA repair system in Escherichia

coli.

Methodology:

Tester Strain Preparation: A fresh culture of the E. coli tester strain (e.g., PQ37), which

contains a fusion of the sfiA gene (an SOS-responsive gene) to the lacZ gene (encoding β-

galactosidase), is grown to the early exponential phase.

Exposure: The bacterial suspension is aliquoted into a 96-well microplate. Increasing

concentrations of the test compound (Bisphenol A-¹³C₂) are added to the wells. A positive

control (a known genotoxin) and a negative control (solvent) are included.
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Incubation: The microplate is incubated at 37°C for a few hours (typically 2 hours) to allow for

exposure and induction of the SOS response.

Enzyme Assay: After incubation, a chromogenic substrate for β-galactosidase (e.g., o-

nitrophenyl-β-D-galactopyranoside, ONPG) is added. If the test compound has damaged the

DNA, the induced β-galactosidase will metabolize the substrate, resulting in a color change

(e.g., yellow).

Data Analysis: The absorbance is read using a microplate reader at a specific wavelength

(e.g., 420 nm for ONPG). A second measurement at a different wavelength is often taken to

assess cell viability (e.g., alkaline phosphatase activity). The SOS-inducing potency (SOSIP)

is calculated from the linear portion of the dose-response curve, providing a quantitative

measure of genotoxicity.

Cytotoxicity Assessment: MTT Cell Viability Assay
The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as

an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

Cell Culture: Adherent cells (e.g., human granulosa KGN cells, H295R cells) are seeded in a

96-well plate and incubated until they reach the desired confluency.

Compound Exposure: The culture medium is replaced with a medium containing various

concentrations of Bisphenol A-¹³C₂. Control wells with solvent only are also prepared. The

plate is incubated for a specified exposure period (e.g., 24, 48, or 72 hours).

MTT Addition: After exposure, the medium is removed, and a fresh serum-free medium

containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to

each well.

Incubation: The plate is incubated for 3-4 hours at 37°C. During this time, mitochondrial

dehydrogenases in viable cells reduce the yellow MTT to a purple formazan product.

Solubilization: A solubilizing agent (e.g., DMSO, isopropanol) is added to each well to

dissolve the insoluble formazan crystals.
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Data Analysis: The plate is gently shaken to ensure the formazan is fully dissolved. The

absorbance is then measured on a microplate spectrophotometer (typically between 500-600

nm). The absorbance is directly proportional to the number of viable cells.

Signaling Pathways and Experimental Workflows
Mechanism of Endocrine Disruption
Bisphenol A exerts its endocrine-disrupting effects primarily by interacting with estrogen

receptors. This can trigger both genomic and non-genomic signaling pathways that are

normally regulated by estradiol.
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Caption: Simplified signaling pathway of Bisphenol A as an endocrine disruptor.

Workflow for Safe Handling of Chemical Powders
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Proper handling of powdered chemical reagents like Bisphenol A-¹³C₂ is critical to minimize

exposure and ensure laboratory safety.

1. Preparation
- Review SDS

- Plan experiment

2. Don Personal Protective
Equipment (PPE)

- Lab coat, gloves, safety goggles

3. Prepare Workstation
- Use chemical fume hood

- Gather spill kit

4. Weighing & Handling
- Use designated tools
- Avoid dust formation

5. Storage
- Tightly closed container

- Cool, dry, well-ventilated area

6. Cleanup & Decontamination
- Clean work surfaces

- Dispose of waste properly

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of powdered chemical agents.

Handling and Storage Precautions
Adherence to strict safety protocols is mandatory when handling Bisphenol A-¹³C₂.
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Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to avoid dust formation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are required. Change

gloves immediately if contaminated.

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved respirator.

Safe Handling Practices:

Avoid contact with skin and eyes.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling, even if gloves were worn.

Always add acid to water, never the other way around when making solutions.

Storage Conditions:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from heat sources, direct sunlight, and incompatible materials such as strong

oxidizing agents.

Store chemicals at or below eye level.

Spill and Emergency Procedures:

Spills: In case of a spill, evacuate the area. Wear appropriate PPE, contain the spill, and

clean it up using an appropriate absorbent material. Avoid generating dust.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water. Seek medical advice if irritation persists.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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